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Compound of Interest

Compound Name: 1,3-Diisopropenylbenzene

Cat. No.: B1663925 Get Quote

An In-depth Technical Guide to 1,3-Diisopropenylbenzene (CAS 3748-13-8)

Introduction
This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of the chemical compound with CAS number 3748-13-8, identified as 1,3-
Diisopropenylbenzene. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and materials science. It is important to note that while

the initial query included an interest in drug development applications, the available scientific

literature indicates that 1,3-Diisopropenylbenzene is primarily utilized as a monomer and

crosslinking agent in polymer synthesis and does not have established applications in the

pharmaceutical or drug development fields.

Chemical and Physical Properties
1,3-Diisopropenylbenzene, also known as m-diisopropenylbenzene, is a divinyl aryl

monomer.[1] It is a colorless to pale yellow liquid that is sensitive to heat and air.[1] For

research purposes, it is often supplied stabilized with TBC (tert-butylcatechol).[2][3]

Table 1: Physical and Chemical Properties of 1,3-Diisopropenylbenzene
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Property Value Source(s)

Molecular Formula C₁₂H₁₄ [2][4]

Molecular Weight 158.24 g/mol [4][5]

IUPAC Name 1,3-bis(prop-1-en-2-yl)benzene [2]

Synonyms

m-Diisopropenylbenzene,

Benzene, 1,3-bis(1-

methylethenyl)-

[4][6]

Appearance Colorless to pale yellow liquid [1]

Melting Point -40 °C [4][7]

Boiling Point 231 °C (lit.) [4][7]

Density 0.925 g/mL at 25 °C (lit.) [4][7]

Refractive Index (n20/D) 1.556 (lit.) [4]

Flash Point 93 °C [4]

Vapor Pressure 19.5 Pa at 25°C [4][7]

Water Solubility 5.6 mg/L at 25°C [4]

LogP 5.04 at 20℃ [4]

InChI Key
IBVPVTPPYGGAEL-

UHFFFAOYSA-N
[2]

SMILES
CC(=C)C1=CC(=CC=C1)C(=C

)C
[2]

Analytical Data
The identity and purity of 1,3-Diisopropenylbenzene can be confirmed using various analytical

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropenylbenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.scbt.com/p/1-3-diisopropenylbenzene-3748-13-8
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropenylbenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.chemeo.com/cid/55-549-2/Benzene-1-3-bis-1-methylethenyl
https://www.spectrumchemical.com/cas/3748-13-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://m.chemicalbook.com/CASEN_3748-13-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://m.chemicalbook.com/CASEN_3748-13-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://m.chemicalbook.com/CASEN_3748-13-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://m.chemicalbook.com/CASEN_3748-13-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9743948.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropenylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropenylbenzene
https://www.benchchem.com/product/b1663925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (400 MHz, CDCl₃): Spectral data is available for 1,3-Diisopropenylbenzene.[8]

¹³C NMR (in CDCl₃): The chemical shifts provide evidence for the sp² hybridized carbons of

the benzene ring and the vinyl groups, as well as the sp³ hybridized methyl carbons.[9]

Approximate chemical shifts are observed around 142.1 ppm for quaternary aromatic

carbons and 138.3 ppm for quaternary vinylic carbons.[9]

Mass Spectrometry
Gas Chromatography-Mass Spectrometry (GC-MS) is used to confirm the purity of the

monomer and identify any synthesis byproducts.[9] The mass spectrum of 1,3-
Diisopropenylbenzene shows a characteristic fragmentation pattern that serves as a chemical

fingerprint.[8][9][10]

Synthesis and Production
While detailed experimental protocols for the synthesis of 1,3-Diisopropenylbenzene are

proprietary to chemical manufacturers, the process generally involves the dehydrogenation of

1,3-diisopropylbenzene. Optimization of reaction parameters such as temperature, pressure,

and Weight Hourly Space Velocity (WHSV) is crucial to maximize the yield of the desired m-

isomer and minimize the formation of byproducts.[9]

Core Applications in Polymer Science
The presence of two polymerizable isopropenyl groups makes 1,3-Diisopropenylbenzene a

valuable building block in polymer chemistry and materials science.[9] Its primary applications

are as a monomer and a crosslinking agent.

Monomer in Polymerization
1,3-Diisopropenylbenzene can be used as a monomer in anionic polymerization.[3][4] This

type of polymerization is characterized by a relatively low ceiling temperature and differences in

reactivity between the two double bonds.[3][4]

Crosslinking Agent
As a crosslinking agent, 1,3-Diisopropenylbenzene is used to create networked polymer

structures, which enhances the mechanical and thermal properties of the resulting materials.[9]
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A notable application is in the preparation of novel crosslinked radiation-grafted poly(ethylene-

alt-tetrafluoroethylene) (ETFE)-based membranes.[3][4]

Inverse Vulcanization with Sulfur
A significant area of recent research involves the copolymerization of 1,3-
Diisopropenylbenzene with elemental sulfur through a process known as inverse

vulcanization.[9] This method yields high-sulfur-content polymers, referred to as poly(S-r-DIB),

with unique optical, chemical, and electrochemical properties.[9] These organosulfur polymers

have shown potential in advanced materials applications.[9]

Reactants

Process

Product

Elemental Sulfur (S₈)

Heating above sulfur's melting point

1,3-Diisopropenylbenzene (DIB)

poly(S-r-DIB) Copolymer
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Click to download full resolution via product page

Caption: Inverse Vulcanization of Sulfur with 1,3-Diisopropenylbenzene.

Emerging Applications
Research into polymers derived from 1,3-Diisopropenylbenzene has revealed several

potential cutting-edge applications.
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Advanced Optical Materials
Copolymers of sulfur and 1,3-Diisopropenylbenzene, particularly deuterated versions, have

demonstrated enhanced transparency in the mid-infrared region, making them promising for IR

optics.[9]

Environmental Remediation
Porous sulfur polymers synthesized using 1,3-Diisopropenylbenzene have shown potential

for environmental applications, such as the removal of organic contaminants from water due to

their high adsorption capacity.[9]

Antimicrobial Surfaces
Poly(sulfur-co-1,3-diisopropenylbenzene) surfaces have exhibited antimicrobial activity

against both Gram-positive and Gram-negative bacteria.[9] Studies have shown these

materials can be effective in killing bacteria such as Escherichia coli.[9]

Experimental Workflow: Polymer Synthesis
The general workflow for synthesizing polymers using 1,3-Diisopropenylbenzene as a

crosslinking agent involves several key steps, from the preparation of the initial polymer

solution to the final crosslinking process.
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Caption: General Experimental Workflow for Polymer Crosslinking.

Safety and Handling
1,3-Diisopropenylbenzene is classified with GHS hazard statements H227 (Combustible

liquid), H316 (Causes mild skin irritation), and H320 (Causes eye irritation). It should be

handled in a well-ventilated area with appropriate personal protective equipment. It is

incompatible with oxidizing agents and acids.[1] For long-term storage, it should be kept in a

dark place, sealed in dry conditions, and refrigerated at 2-8°C.

Conclusion
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1,3-Diisopropenylbenzene (CAS 3748-13-8) is a versatile chemical intermediate with

significant applications in polymer science. Its ability to act as both a monomer and a

crosslinking agent allows for the synthesis of a wide range of polymers with tailored

mechanical, thermal, and optical properties. While its use is currently confined to materials

science and industrial applications, ongoing research into novel polymers derived from this

compound continues to expand its potential in areas such as advanced optics, environmental

remediation, and antimicrobial materials. There is no evidence in the current scientific literature

to support its use in drug development or other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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